Cas no 14246-21-0 (DL-Valine-2-d1)

DL-Valine-2-d1 structure

Product Name:DL-Valine-2-d1

CAS No:14246-21-0

Molecular Formula:C₅H₁₀DNO₂

Molecular Weight:118.1525

CID:137591

PubChem ID:13000941

DL-Valine-2-d1 Properties

Names and Identifiers

- Valine-2-d
- DL-Valine-d1
- DL-VALINE-2-D1
- 14246-21-0
- HY-W012889S2
- DL-Valine-2-d1, 98 atom % D
- CS-0379958
- D97892
- AKOS015911225
- 2-amino-2-deuterio-3-methylbutanoic acid
- +Expand
- InChIKey： KZSNJWFQEVHDMF-QYKNYGDISA-N
- Inchi： InChI=1S/C5H11NO2/c1-3(2)4(6)5(7)8/h3-4H,6H2,1-2H3,(H,7,8)/i4D
- SMILES： CC(C(C(=O)O)([2H])N)C

Computed Properties

Exact Mass: 119.09157
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 118.085
Heavy Atom Count: 8
Complexity: 90.4
Isotope Atom Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: _2.3
Topological Polar Surface Area: 63.3A^2

Experimental Properties

PSA: 63.32
Boiling Point: 213.642 °C at 760 mmHg
Melting Point: 295 °C (subl.)(lit.)
Flash Point: 83.008 °C
Density: 1.073

DL-Valine-2-d1 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	D094197-10mg	DL-Valine-2-d1	14246-21-0		10mg	$64.00	2023-05-18

DL-Valine-2-d1 Related Literature

1. Unidirectional water transport on a two-dimensional hydrophilic channel with anisotropic superhydrophobic barriers†

Qier An,Jinshu Wang,Feng Zhao,Peiliu Li,Lei Wang Soft Matter, 2021,17, 8153-8159
2. Back cover

J. Mater. Chem. B, 2022,10, 6832-6832
3. Microchemical

Analyst, 1937,62, 498-500
4. Mechanical strain effects on black phosphorus nanoresonators

Cui-Xia Wang,Jin-Wu Jiang,Harold S. Park Nanoscale, 2016,8, 901-905
5. Regioselectivity and stereoselectivity of intramolecular [2 + 2] photocycloaddition catalyzed by chiral thioxanthone: a quantum chemical study†

Tai-Ping Zhou,Fangrui Zhong,Yuzhou Wu,Rong-Zhen Liao Org. Biomol. Chem., 2021,19, 1532-1540
6. A general synthesis strategy for one-dimensional Bi2MO6 (M = Mo, W) photocatalysts using an electrospinning method†

Yuanyuan Sun,Wenzhong Wang,Songmei Sun,Ling Zhang CrystEngComm, 2013,15, 7959-7964
7. Inside back cover

Chem. Soc. Rev., 2013,42, 5979-5979
8. Barium, calcium and magnesium doped mesoporous ceria supported gold nanoparticle for benzyl alcoholoxidation using molecular O2†

Chiranjit Santra,Sumbul Rahman,Sreedhar Bojja,Olusola O. James,Debasis Sen,Sudip Maity,Ashok Kumar Mohanty,S. Mazumder,Biswajit Chowdhury Catal. Sci. Technol., 2013,3, 360-370
9. Oxacalix[n](het)arenes

Wouter Maes,Wim Dehaen Chem. Soc. Rev., 2008,37, 2393-2402
10. Syntheses, crystal structures and magnetic properties of a novel family of penta-manganese complexes derived from an assembly system containing polydentate hydroxy-rich Schiff-base ligands†

Pei-Pei Yang,Xue-Yan Song,Rui-Na Liu,Li-Cun Li,Dai-Zheng Liao Dalton Trans., 2010,39, 6285-6294

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